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Compound of Interest

Compound Name:
2,4-Dibromothiazole-5-carboxylic

acid

Cat. No.: B163281 Get Quote

Essential Safety and Handling Guide for 2,4-
Dibromothiazole-5-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

2,4-Dibromothiazole-5-carboxylic acid (CAS No. 139669-96-8). While a specific Safety Data

Sheet (SDS) for this compound was not located, this document synthesizes data from the SDS

of closely related analogs, such as 2,4-Dibromothiazole and 2-Bromothiazole-5-carboxylic acid,

to provide comprehensive safety protocols.

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to ensure safety when handling 2,4-
Dibromothiazole-5-carboxylic acid. The following table summarizes the recommended PPE

based on the potential hazards identified for analogous compounds, which include skin

irritation, serious eye damage, and respiratory irritation.[1][2]
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Area of Protection Required PPE Specifications and Remarks

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must conform to NIOSH (US)

or EN 166 (EU) standards.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves prior to use and

use proper removal

techniques.

Skin and Body Protection

Laboratory coat and, if

necessary, impervious

clothing.

Protective clothing should be

selected based on the specific

laboratory conditions and the

amount of the substance being

handled.[1][3]

Respiratory Protection

Dust mask or a NIOSH/MSHA

or European Standard EN 149

approved respirator.

A respirator is recommended if

exposure limits are exceeded

or if irritation is experienced.[4]

Experimental Workflow and Safety Protocols
The following diagram outlines the standard operating procedure for the safe handling of 2,4-
Dibromothiazole-5-carboxylic acid, from initial preparation to final disposal.
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Preparation

Handling

Spill & ExposureDisposal

Don Appropriate PPE

Work in a well-ventilated area or fume hood

Avoid dust formation

Prevent contact with skin, eyes, and clothing

Do not eat, drink, or smoke

Dispose of waste in a sealed, labeled container In case of skin/eye contact, rinse immediately with plenty of water

Consult local, regional, and national regulations for hazardous waste disposal

In case of inhalation, move to fresh air

For spills, sweep up and place in a suitable container for disposal

Do not empty into drains

Click to download full resolution via product page

Safe handling and disposal workflow for 2,4-Dibromothiazole-5-carboxylic acid.
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Operational and Disposal Plans
Handling Procedures:

Always handle 2,4-Dibromothiazole-5-carboxylic acid in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust or fumes.[1][3]

Take precautionary measures to avoid the formation of dust.[2][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Avoid direct contact with the substance. Do not get it in the eyes, on the skin, or on clothing.

[4]

Wash hands thoroughly after handling the material.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[2][4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2][4]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Rinse mouth

with water.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
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Store away from incompatible materials such as strong oxidizing agents and bases.[2][5]

Disposal Plan:

Disposal of 2,4-Dibromothiazole-5-carboxylic acid and its containers must be in

accordance with all applicable federal, state, and local regulations.

It is recommended to dispose of this chemical through a licensed professional waste

disposal service.[2][4]

Do not allow the product to enter drains or waterways.[4] Contaminated packaging should be

treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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